![molecular formula C12H15NO3 B6235979 rac-benzyl N-[(1R,2R)-2-hydroxycyclobutyl]carbamate, trans CAS No. 1932795-14-6](/img/no-structure.png)
rac-benzyl N-[(1R,2R)-2-hydroxycyclobutyl]carbamate, trans
Overview
Description
Rac-benzyl N-[(1R,2R)-2-hydroxycyclobutyl]carbamate, trans (also known as RBCC) is a synthetic compound that has been studied for its potential applications in scientific research. RBCC is a cyclic carbamate derivative of benzyl alcohol, which is a common organic compound. It is a colorless, volatile liquid with a sweet odor and is soluble in water and ethanol. RBCC has been found to possess a variety of biochemical and physiological effects, and has been studied for its potential applications in biochemistry, pharmacology, and other areas of scientific research.
Scientific Research Applications
RBCC has been studied for its potential applications in scientific research. It has been found to possess a variety of biochemical and physiological effects, which makes it useful in biochemistry and pharmacology. For example, RBCC has been used in the synthesis of various drugs, such as anti-cancer agents, and as a tool for studying the structure and function of proteins. In addition, RBCC has been used in the synthesis of various peptides and other compounds, and as a tool for studying the structure and function of enzymes.
Mechanism of Action
RBCC has been found to act as a reversible inhibitor of the enzyme cyclooxygenase (COX). This enzyme is involved in the production of prostaglandins, which are hormones that regulate various physiological processes. By inhibiting the activity of COX, RBCC can inhibit the production of prostaglandins, which can lead to various physiological effects.
Biochemical and Physiological Effects
RBCC has been found to possess a variety of biochemical and physiological effects. It has been found to inhibit the production of prostaglandins, which can lead to anti-inflammatory and analgesic effects. In addition, RBCC has been found to possess anticonvulsant, anxiolytic, and antidepressant properties. It has also been found to possess anti-cancer properties, and has been studied for its potential applications in the treatment of various types of cancer.
Advantages and Limitations for Lab Experiments
RBCC has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and has a wide range of biochemical and physiological effects. In addition, it is a reversible inhibitor of COX, which makes it useful for studying the structure and function of proteins. However, RBCC also has some limitations for use in laboratory experiments. It is a volatile liquid, which can make it difficult to handle and store. In addition, it has a relatively short shelf life and can degrade quickly in the presence of light and oxygen.
Future Directions
RBCC has a wide range of potential applications in scientific research, and there are many potential future directions for its use. One potential application is in the development of new drugs for the treatment of various diseases, such as cancer and neurological disorders. In addition, RBCC could be used in the synthesis of new peptides and proteins, and as a tool for studying the structure and function of enzymes. Finally, RBCC could be used in the development of new diagnostic tools, such as biosensors, which could be used to detect the presence of various compounds in the body.
Synthesis Methods
RBCC is synthesized by a three-step process, which begins with the reaction of benzyl alcohol with a cyclic carbamate. This reaction is followed by a condensation reaction between the cyclic carbamate and an alkyl halide, which yields the desired product. The last step is a hydrolysis reaction, which converts the cyclic carbamate into the desired RBCC.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-benzyl N-[(1R,2R)-2-hydroxycyclobutyl]carbamate, trans involves the protection of the hydroxyl group on cyclobutane, followed by the reaction of the resulting cyclobutyl derivative with benzyl chloroformate to form the benzyl carbamate. The final step involves the removal of the protecting group to yield the desired product.", "Starting Materials": [ "Cyclobutanol", "Benzyl chloroformate", "Triethylamine", "Methanol", "Dichloromethane", "Sodium bicarbonate", "Water" ], "Reaction": [ "Protection of cyclobutanol with TBDMS chloride in the presence of triethylamine and methanol to yield TBDMS-protected cyclobutanol", "Reaction of TBDMS-protected cyclobutanol with benzyl chloroformate in the presence of triethylamine and dichloromethane to yield benzyl N-[(1R,2R)-2-(tert-butyldimethylsilyloxy)cyclobutyl]carbamate", "Removal of the TBDMS protecting group with sodium bicarbonate in water to yield benzyl N-[(1R,2R)-2-hydroxycyclobutyl]carbamate", "Purification of the product by column chromatography to yield rac-benzyl N-[(1R,2R)-2-hydroxycyclobutyl]carbamate, trans" ] } | |
CAS RN |
1932795-14-6 |
Product Name |
rac-benzyl N-[(1R,2R)-2-hydroxycyclobutyl]carbamate, trans |
Molecular Formula |
C12H15NO3 |
Molecular Weight |
221.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
